Cas no 339026-33-4 (5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)-)

The 5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)- is a specialized organic compound featuring a thiazole ring and a trifluoromethyl substituent. It offers unique electronic and steric properties that are advantageous in synthetic organic chemistry. Its 2-methyl group enhances reactivity, while the trifluoromethyl substituent imparts desirable electronic effects. This compound is highly valuable for the synthesis of complex organic molecules.

5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)- structure

339026-33-4 structure

Product Name:5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)-

CAS No:339026-33-4

MF:C₆H₃F₃N₂S

MW:192.161629915237

CID:5802005

PubChem ID:1486082

Update Time:2025-07-21

5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)-
- 2-Methyl-4-(trifluoromethyl)thiazole-5-carbonitrile
- XBSQGMAPYOYHJP-UHFFFAOYSA-N
- SCHEMBL17481226
- 339026-33-4
- 8F-018
- DTXSID501225945
- 2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carbonitrile
- 2-Methyl-4-(trifluoromethyl)-5-thiazolecarbonitrile
- AKOS006272734
- CS-0373263
- MFCD00173296
- Inchi： 1S/C6H3F3N2S/c1-3-11-5(6(7,8)9)4(2-10)12-3/h1H3
- InChI Key： XBSQGMAPYOYHJP-UHFFFAOYSA-N
- SMILES： S1C(C#N)=C(C(F)(F)F)N=C1C

Computed Properties

Exact Mass: 191.99690376g/mol
Monoisotopic Mass: 191.99690376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.46±0.1 g/cm3(Predicted)
Boiling Point: 246.1±35.0 °C(Predicted)
pka: -2.72±0.10(Predicted)

5-Thiazolecarbonitrile, 2-methyl-4-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1443933-50mg	2-Methyl-4-(trifluoromethyl)thiazole-5-carbonitrile	339026-33-4	98%	50mg	￥1327.00	2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1443933-100mg	2-Methyl-4-(trifluoromethyl)thiazole-5-carbonitrile	339026-33-4	98%	100mg	￥2056.00	2024-05-18